molecular formula C16H15N3O3S B300757 N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide

N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide

Cat. No. B300757
M. Wt: 329.4 g/mol
InChI Key: JYGFTKQIAVUEAD-UHFFFAOYSA-N
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Description

N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide, also known as CM-272, is a small molecule compound that has shown promising results in scientific research applications. CM-272 is a thiosemicarbazone derivative and has been synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide is not fully understood. However, it has been suggested that N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide inhibits the activity of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. This inhibition leads to decreased DNA synthesis and cell proliferation, ultimately resulting in apoptosis. N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. It also inhibits angiogenesis by decreasing the expression of vascular endothelial growth factor (VEGF) and its receptor (VEGFR). N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide modulates the immune system by increasing the production of cytokines and chemokines that attract immune cells to the tumor microenvironment. Moreover, N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide has anti-inflammatory effects by decreasing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide has several advantages for lab experiments. It is a small molecule compound that can easily penetrate cell membranes and reach intracellular targets. It has a high binding affinity for its targets, making it a potent inhibitor of ribonucleotide reductase and topoisomerase II. However, N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide has some limitations as well. It has low solubility in water, which can affect its bioavailability. Moreover, it has poor stability in biological fluids, which can limit its use in vivo.

Future Directions

There are several future directions for the study of N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide. First, the mechanism of action of N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide needs to be fully elucidated. Second, the efficacy of N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide needs to be tested in animal models of cancer and inflammation. Third, the pharmacokinetics and toxicity of N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide need to be evaluated in preclinical studies. Fourth, the optimal dose and schedule of N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide need to be determined for clinical trials. Finally, the potential of N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide as a combination therapy with other anti-cancer drugs needs to be explored.

Synthesis Methods

The synthesis of N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide involves a series of chemical reactions. The starting material is 3-methoxybenzaldehyde, which is reacted with thiosemicarbazide to form the corresponding thiosemicarbazone. This thiosemicarbazone is then reacted with 2-amino-N-(2-chloroacetyl)benzamide to form N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide. The synthesis of N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide has been reported in various scientific journals, and the yield and purity of the compound have been optimized.

Scientific Research Applications

N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide has been extensively studied for its anti-cancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide induces apoptosis, inhibits angiogenesis, and modulates the immune system. Moreover, N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide has been found to enhance the efficacy of chemotherapy drugs, such as doxorubicin and cisplatin. N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide has also been studied for its anti-inflammatory properties and has shown promising results in animal models of inflammation.

properties

Product Name

N-[(2-carbamoylphenyl)carbamothioyl]-3-methoxybenzamide

Molecular Formula

C16H15N3O3S

Molecular Weight

329.4 g/mol

IUPAC Name

2-[(3-methoxybenzoyl)carbamothioylamino]benzamide

InChI

InChI=1S/C16H15N3O3S/c1-22-11-6-4-5-10(9-11)15(21)19-16(23)18-13-8-3-2-7-12(13)14(17)20/h2-9H,1H3,(H2,17,20)(H2,18,19,21,23)

InChI Key

JYGFTKQIAVUEAD-UHFFFAOYSA-N

SMILES

COC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=CC=C2C(=O)N

Canonical SMILES

COC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=CC=C2C(=O)N

Origin of Product

United States

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